6-Bromo-3,4-dihydrospiro[benzo[b][1,4]oxazine-2,1'-cyclopropane]

• IUPAC Name: 6-bromospiro[3,4-dihydro-1,4-benzoxazine-2,1'-cyclopropane]
• InChI: InChI=1S/C10H10BrNO/c11-7-1-2-9-8(5-7)12-6-10(13-9)3-4-10/h1-2,5,12H,3-4,6H2
• InChI Key: MEKWQPBFYRGZDS-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CNC3=C(O2)C=CC(=C3)Br
• Molecular Formula: C10H10BrNO
• DSSTOX Substance ID: DTXSID80729121
• Molecular Weight: 240.10 g/mol
• CAS RN: 1291094-46-6

Description

The compound “6-Bromo-3,4-dihydrospiro[benzo[b][1,4]oxazine-2,1’-cyclopropane]” is a chemical compound with the molecular weight of 240.1. It is a powder at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is 6-bromo-3,4-dihydrospiro[benzo[b][1,4]oxazine-2,1’-cyclopropane] and its InChI code is 1S/C10H10BrNO/c11-7-1-2-9-8(5-7)12-6-10(13-9)3-4-10/h1-2,5,12H,3-4,6H2.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Synthesis and Structural Development

• One Pot Synthesis and Asymmetric Applications : Enantiopure spiro[benzo[b][1,4]oxazine-2,3'-oxindole], a structural variant closely related to the compound of interest, can be synthesized through a regio- and stereoselective process, indicating potential for asymmetric synthetic applications (Hajra, Hazra, & Abu Saleh, 2019).
• Reactivity and Rearrangement Studies : Studies on spiro[cyclopropane-1,9'-[1,4]methanonaphthalen] demonstrate the potential for complex rearrangement reactions, which can be key in the development of novel organic compounds (Bayrak et al., 2018).
• Chemical Properties and Reactions : The research on benzoxazinotropones, related to the compound , sheds light on its hydrolysis and reaction characteristics, important for understanding its chemical behavior (Wakabayashi et al., 1991).

Novel Derivative Synthesis

• Radical Cyclization : The synthesis of 2-bromo-1-phenyl-5,6-dihydro-3H,7aH-benzo[b]pyrrolo[2,1-c][1,4]oxazin-3-ones via radical bromination-induced ipso cyclization-ortho cyclization sequence is a significant process in creating new derivatives (Wang et al., 2021).
• Conjugate Addition and Novel Series Development : The development of novel spiro[cyclopropane-indazole] derivatives via magnesium-mediated conjugate addition highlights the versatility in synthesizing new spiro compounds (Yan, Deng, & Kuang, 2014).

Application in Material Science

• Photochromic Compound Degradation : The comparative study of the degradation of spiro[indoline-oxazine] derivatives in solution under UV light irradiation provides insights into their potential applications in material science, particularly in areas where light sensitivity is a factor (Baillet, Giusti, & Guglielmetti, 1993).

Potential Medicinal Applications

• Antimicrobial Activity : The study on the synthesis of benzo[b][1,4]oxazin-3(4H)-ones and their antimicrobial activity highlights potential medicinal applications of similar compounds (Fang et al., 2011).

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods I

Procedure details

To a stirred solution of 6-bromospiro[4H-1,4-benzoxazine-2,1′-cyclopropane]-3-one (2.6 g, 10.2 mmol) in THF (20 mL) was added 1 M solution of borane-tetrahydrofuran complex in THF (51.0 mL, 51.2 mmol). After refluxing for 6 h, the reaction mixture was cooled to room temperature and quenched by the addition of methanol. Volatiles were evaporated under reduced pressure, and the resulting residue was taken up in ethyl acetate and washed with saturated aq. sodium bicarbonate solution, water, and brine. The organic layer was dried over sodium sulfate, concentrated, and the resulting residue was purified by silica gel column chromatography to furnish 6-bromospiro[3,4-dihydro-1,4-benzoxazine-2,1′-cyclopropane] (2.3 g).

Synthesis routes and methods II

Procedure details

A solution of 1 M Borane-THF complex in THF (2.6 mL) was added to a solution of 6-bromospiro[benzo[b][1,4]oxazine-2,1′-cyclopropan]-3(4H)-one 7.21 (135 mg, 0.53 mmol) in THF (1.5 mL) at room temperature. Mixture was heated at 75° C. for 16 hours. After cooling to room temperature, reaction mixture was quenched with methanol, diluted with ethyl acetate, and washed with sat. NaHCO3 (aq). Layers were separated and aqueous was extracted with ethyl acetate. Combined organics were washed with brine, dried (Na2SO4), filtered, and concentrated under reduced pressure to yield 6-bromo-3,4-dihydrospiro[benzo[b][1,4]oxazine-2,1′-cyclopropane] 7.23 (127 mg), which was used without further purification. LCMS-ESI+ (m/z): [M+H]+ calcd for C10H11BrNO: 239.99; found: 239.96.